(3-Cyanopyridin-2-ylamino)-acetic acid ethyl ester

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: ethyl 2-[(3-cyanopyridin-2-yl)amino]acetate
• InChI: InChI=1S/C10H11N3O2/c1-2-15-9(14)7-13-10-8(6-11)4-3-5-12-10/h3-5H,2,7H2,1H3,(H,12,13)
• InChI Key: ZWGJESVASIUJLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=C(C=CC=N1)C#N

Description

(3-Cyanopyridin-2-ylamino)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Chloro-3-cyanopyridine (10.0 g, 72 mmol) was dissolved into anhydrous DMSO (200 ml). Glycine ethyl ester hydrochloride (11 g, 79 mmol) and sodium carbonate (4.5 g, 42 mmol) were added and the mixture was stirred for 10 min under argon. Potassium fluoride (4.2 g, 72 mmol) was added and the mixture was heated to 120° C. for 48 h. The mixture was cooled to room temperature and added to water (400 mL). The crude product was extracted with CH2Cl2 (4×100 mL), dried over MgSO4 and concentrated to an orange solid which was purified by silica gel (CH2Cl2) to give an orange solid (7.5 g, 51%). 1H NMR (300 MHz, CDCl3) δ 8.27 (dd, J=5.0, 2.0 Hz, 1H), 7.69 (dd, J=7.6, 2.0 Hz, 1H), 6.66 (dd, J=7.6, 5.0 Hz, 1H), 5.70 (bs, 1H), 4.21-4.28 (m, 4H), 1.29 (t, J=7.2 Hz, 3H); ESI MS m/z 206 [C10H11N3O2+H]+.